Cas no 118443-89-3 (CEFQUINOME SULFATE)

• Product Name: CEFQUINOME SULFATE
• CAS No: 118443-89-3
• MF: C₂₃H₂₆N₆O₉S₃
• MW: 626.682341098785
• MDL: MFCD23381671
• CID: 63366
• PubChem ID: 57345845
• Update Time: 2025-11-02

CEFQUINOME SULFATE Chemical and Physical Properties

Names and Identifiers

• CEFQUINOME SULFATE
• 1-(((6R,7R)-7-((Z)-2-(2-Aminothiazol-4-yl)-2-(methoxyimino)acetamido)-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)methyl)-5,6,7,8-tetrahydroquinolin-1-ium hydrogensulfate
• BETAMETHASONE TRIPROPIONATE
• (6R,7R)-7-(((2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl)amino)-8-oxo-3-(5,6,7,8-tetrahydro-1-quinoliniumylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate Sulfate
• (6R,7R)-7-{[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-(methoxyimino)acetyl]amino}-8-oxo-3-(5,6,7,8-tetrahydroquinolinium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate sulfate (1:1)
• HR 111V sulfate
• (6R,7R)-7-[[(2Z)-2-(2-Amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-(5,6,7,8-tetrahydroquinolin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate sulfate
• 1-(((6R,7R)
• [6R-[6α,7β(Z)]]-1-
• Cefoquiuonie sulphate
• CefquinoMe Sulfate DMF
• -5,6,7,8-tetrahydroquinolin-1-ium hydrogensulfate
• Quinolinium, 1-(6R,7R)-7-(2Z)-(2-amino-4-thiazolyl)(methoxyimino)acetylamino-2-carboxy-8-oxo-5-thia-1-azabicyclo4.2.0oct-2-en-3-ylmethyl-5,6,7,8-tetrahydro-, sulfate (1:1)
• 1-[[(6R,7R)-7-[[(2Z)-2-(2-AMino-4-thiazolyl)-2-(MethoxyiMino)acetyl]aMino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]Methyl]-5,6,7,8-tetrahydro-quinoliniuM Sulfate
• -2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl)
• CHEBI:201394
• Cefquinome sulfate, VETRANAL(TM), analytical standard
• 118443-89-3
• Quinolinium, 1-[[(6R,7R)-7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-2-carboxy-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-en-3-yl]methyl]-5,6,7,8-tetrahydro-, sulfate (1:1)
• AKOS015920453
• Cefquinome (sulfate)
• (6r,7r)-7-[[(2z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl] amino]-8-oxo-3-(5,6,7,8-tetrahydroquinolin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate sulfate
• (6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-(5,6,7,8-tetrahydroquinolin-1-ium-1-ylmethyl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate;suluric acid
• HY-N6665
• CCG-270278
• CS-0083207
• J-003754
• DS-13896
• Cefquinome sulphate
• 1ST12014
• DA-54094

• MDL： MFCD23381671
• Inchi： 1S/C23H24N6O5S2.H2O4S/c1-34-27-16(14-11-36-23(24)25-14)19(30)26-17-20(31)29-18(22(32)33)13(10-35-21(17)29)9-28-8-4-6-12-5-2-3-7-15(12)28;1-5(2,3)4/h4,6,8,11,17,21H,2-3,5,7,9-10H2,1H3,(H3-,24,25,26,30,32,33);(H2,1,2,3,4)/b27-16-;/t17-,21-;/m1./s1
• InChI Key： KYOHRXSGUROPGY-OFNLCGNNSA-N
• SMILES： S1CC(C[N+]2=CC=CC3CCCCC2=3)=C(C(=O)O)N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O.S(=O)(=O)([O-])O
• BRN： 11333438

Computed Properties

• Exact Mass: 626.09258
• Monoisotopic Mass: 627.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 41
• Rotatable Bond Count: 8
• Complexity: 1060
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 288A^2

Experimental Properties

• Melting Point: >360°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 228.52
• LogP: 1.67630

CEFQUINOME SULFATE Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store long-term at 2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactams Beta lactams Cephems

Additional information on CEFQUINOME SULFATE

CEFQUINOME SULFATE (CAS No. 118443-89-3): A Comprehensive Guide to Its Properties and Applications

CEFQUINOME SULFATE (CAS No. 118443-89-3) is a fourth-generation cephalosporin antibiotic widely used in veterinary medicine. This broad-spectrum antibiotic belongs to the β-lactam class and is particularly effective against Gram-positive and Gram-negative bacteria. With the increasing global concern about antimicrobial resistance (AMR), CEFQUINOME SULFATE has gained significant attention for its unique properties and targeted applications.

The chemical structure of CEFQUINOME SULFATE features a cephems nucleus with a sulfate group, enhancing its solubility and bioavailability. Its molecular formula is C₂₃H₂₄N₆O₈S₂, and it has a molecular weight of 576.6 g/mol. This compound is typically administered via intramuscular injection in veterinary practice, showing excellent tissue penetration and prolonged action.

One of the most searched questions about CEFQUINOME SULFATE is "how does cefquinome sulfate work?" The answer lies in its mechanism of action: it inhibits bacterial cell wall synthesis by binding to specific penicillin-binding proteins (PBPs), ultimately causing cell lysis and death. This makes it particularly effective against pathogens like Staphylococcus aureus, Escherichia coli, and Pasteurella multocida.

In the current market landscape, CEFQUINOME SULFATE is primarily used for treating bovine respiratory disease (BRD) and mastitis in dairy cattle. With the growing demand for antibiotic alternatives in livestock and the push for responsible antibiotic use, researchers are investigating optimal dosing regimens to maximize efficacy while minimizing resistance development. Recent studies have focused on its withdrawal periods and residue depletion in food-producing animals.

The pharmaceutical industry has shown increasing interest in CEFQUINOME SULFATE formulations, particularly in developing sustained-release preparations and combination therapies. Analytical methods for CEFQUINOME SULFATE detection, such as HPLC and LC-MS/MS, have become crucial for quality control and residue monitoring. These advancements align with the global trend toward precision veterinary medicine and food safety assurance.

From a regulatory perspective, CEFQUINOME SULFATE is approved for veterinary use in many countries but remains prescription-only. The compound's stability profile shows it's sensitive to light and moisture, requiring storage in tightly closed containers at controlled temperatures. Manufacturers often supply it as a sterile powder for reconstitution, with shelf lives typically ranging from 24 to 36 months when stored properly.

Emerging research directions include investigating CEFQUINOME SULFATE's efficacy against emerging pathogens and its potential synergies with other antimicrobials. The veterinary community continues to debate its role in metaphylaxis protocols, especially in feedlot operations. Meanwhile, pharmaceutical chemists are exploring novel salt forms and prodrug approaches to enhance its pharmacokinetic properties.

Quality standards for CEFQUINOME SULFATE API typically require ≥98% purity, with strict limits on related substances and residual solvents. The synthesis route involves multiple steps including fermentation and chemical modification, with ongoing process optimization to improve yields and reduce environmental impact. These manufacturing considerations are increasingly important as the industry moves toward green chemistry principles.

For researchers and veterinarians seeking CEFQUINOME SULFATE suppliers, key selection criteria include GMP certification, analytical documentation, and regulatory compliance. The global market shows regional variations in approval statuses and usage patterns, reflecting different veterinary antibiotic policies and disease prevalence. Recent years have seen growing interest from emerging markets with expanding intensive livestock production systems.

Looking ahead, the future of CEFQUINOME SULFATE will likely be shaped by three key factors: evolving veterinary prescribing practices, advancements in drug delivery technologies, and changing regulatory landscapes for antimicrobial use in agriculture. As the scientific community gathers more real-world efficacy data and resistance surveillance information, this important veterinary antibiotic will continue to play a strategic role in animal health management worldwide.